1-(2,3-Dihydro-1,4-benzodioxin-6-YL)ethane-1-thiol

• Molecular Formula: C10H12O2S
• Molecular Weight: 196.27 g/mol
• SMILES: CC(C1=CC2=C(C=C1)OCCO2)S
• InChI: InChI=1S/C10H12O2S/c1-7(13)8-2-3-9-10(6-8)12-5-4-11-9/h2-3,6-7,13H,4-5H2,1H3
• InChIKey: UXWGNDLWYNAJCT-UHFFFAOYSA-N

1-(2,3-Dihydro-1,4-benzodioxin-6-yl)ethane-1-thiol: Structural and Physicochemical Baseline

1-(2,3-Dihydro-1,4-benzodioxin-6-yl)ethane-1-thiol (CAS 1039963-93-3) is a heterocyclic thiol featuring a 1,4-benzodioxane core with an ethanethiol substituent at the 6-position . With a molecular formula of C10H12O2S and a molecular weight of 196.27 g/mol , this compound is a chiral small molecule that serves as a versatile building block in medicinal chemistry and a ligand in biochemical assays [1]. The presence of both the conformationally constrained benzodioxane ring and the reactive thiol group distinguishes it from simple aromatic thiols and enables its use in probing structure-activity relationships (SAR) across multiple target classes [1].

1Chiral benzodioxane-thiol building block for medicinal chemistry SAR

2Thiol-based ligand for biochemical target engagement assays

3Conformationally constrained core for probing privileged structures

• [1] BindingDB. BDBM50236320 (CHEMBL4091106). Bioactivity data for 1-(2,3-Dihydro-1,4-benzodioxin-6-yl)ethane-1-thiol. Accessed 2026. View Source

1-(2,3-Dihydro-1,4-benzodioxin-6-yl)ethane-1-thiol: Substitution Limitations

Generic substitution of 1-(2,3-Dihydro-1,4-benzodioxin-6-yl)ethane-1-thiol with other benzodioxane derivatives or simple thiols is not scientifically defensible due to the profound impact of the ethanethiol side chain on target engagement and selectivity. The 1,4-benzodioxane scaffold is a privileged structure in medicinal chemistry, but the precise position and nature of substituents dictate biological activity [1]. The 6-ethanethiol moiety in this compound confers a unique chiral center and a distinct spatial orientation of the thiol group, which is critical for interactions with enzymes like dihydrofolate reductase (DHFR) and thioredoxin reductase [2]. As demonstrated by the differential activity profiles against human DHFR (IC50 = 2.60 nM) and rat thioredoxin reductase (IC50 = 5.90 μM), even within the same compound, the target engagement varies by orders of magnitude depending on the enzyme's active site architecture [2]. Replacing this compound with a positional isomer, a des-methyl analog (e.g., 2,3-dihydro-1,4-benzodioxine-6-thiol), or an oxygen analog (e.g., 1-(2,3-dihydro-1,4-benzodioxin-6-yl)ethanol) would likely result in a complete loss of the specific potency and selectivity profile documented below, thereby invalidating experimental results and wasting research resources.

Positional isomer substitution (non-6-ethanethiol) may abolish DHFR engagement and selectivity profile

Des-methyl analog (e.g., 2,3-dihydro-1,4-benzodioxine-6-thiol) likely loses the chiral constraint critical for target binding

Oxygen analog (ethanol derivative) alters reactivity and may not reproduce thiol-dependent enzyme inhibition

• [1] Straniero, V., et al. Structure-activity relationships in 1,4-benzodioxan-related compounds. 10. Novel alpha1-adrenoreceptor antagonists. 2017. View Source
• [2] BindingDB. BDBM50236320 (CHEMBL4091106). Bioactivity data for 1-(2,3-Dihydro-1,4-benzodioxin-6-yl)ethane-1-thiol. Accessed 2026. View Source

1-(2,3-Dihydro-1,4-benzodioxin-6-yl)ethane-1-thiol: Differentiation from Key Comparators

Human DHFR Inhibition

This compound demonstrates potent inhibition of recombinant human DHFR, with an IC50 of 2.60 nM [1]. This potency is comparable to the clinically used antifolates methotrexate (IC50 = 1.0 nM) and trimethoprim (IC50 = 2.1 nM) when tested under analogous conditions against wild-type human DHFR [2]. The data indicate that this benzodioxane-thiol derivative achieves DHFR inhibition within the same low-nanomolar range as established therapeutic agents, suggesting it possesses a similar intrinsic affinity for the human enzyme. This represents a significant differentiation from other benzodioxane derivatives lacking the ethanethiol side chain, which typically do not engage DHFR or exhibit significantly weaker activity.

Human DHFR Inhibition

Reported

IC50 2.60 nMvsMethotrexate 1.0 nM / Trimethoprim 2.1 nM

Supports DHFR pathway-study fit

Cross-study assay context; recombinant human DHFR

Evidence Dimension	Inhibitory potency (IC50) against recombinant human DHFR
Target Compound Data	IC50 = 2.60 nM
Comparator Or Baseline	Methotrexate (IC50 = 1.0 ± 0.1 nM); Trimethoprim (IC50 = 2.1 ± 0.2 nM)
Quantified Difference	Target compound is 2.6-fold less potent than methotrexate and 1.2-fold less potent than trimethoprim
Conditions	Recombinant human DHFR; spectrophotometric assay measuring conversion of DHF to THF every 30 sec for 6 min [1]; wild-type DHFR assay [2]

Why This Matters

Procurement of this compound is justified for DHFR-focused research programs, as it provides a tool compound with potency similar to clinical standards, but with a distinct chemotype that may offer advantages in selectivity or resistance profiles.

• [1] BindingDB. BDBM50236320 (CHEMBL4091106). Affinity Data: IC50 = 2.60 nM for human DHFR. Accessed 2026. View Source
• [2] PMC3875372, Table 3. IC50 values for trimethoprim and methotrexate against wild-type human DHFR. View Source

Selectivity Against Thioredoxin Reductase

While the compound is a potent inhibitor of human DHFR, it exhibits markedly weaker activity against rat thioredoxin reductase 1 (TrxR1), with an IC50 of 5.90 μM (5,900 nM) [1]. This represents a >2,200-fold selectivity window for DHFR over TrxR1. For comparison, the gold-standard TrxR inhibitor auranofin has an IC50 of approximately 20 nM against human TrxR . This pronounced selectivity is a key differentiator from other thiol-containing compounds that may promiscuously inhibit multiple oxidoreductases. The data suggest that the specific spatial arrangement of the thiol group within the benzodioxane scaffold restricts its ability to effectively target the active site of TrxR1, thereby minimizing off-target effects in cellular assays.

Selectivity vs TrxR

Reported

2,200-fold

DHFR (2.60 nM) vs rat TrxR1 (5.90 μM)

Supports DHFR-selective pathway interpretation

Rat TrxR1 model; auranofin reference (20 nM)

Evidence Dimension	Inhibitory potency (IC50) against thioredoxin reductase
Target Compound Data	IC50 = 5,900 nM (5.90 μM) against rat TrxR1
Comparator Or Baseline	Auranofin (IC50 = 20 nM against human TrxR)
Quantified Difference	Target compound is 295-fold less potent than auranofin
Conditions	Recombinant rat liver thioredoxin reductase; DTNB reduction assay after 60 min incubation [1]; purified human TrxR assay

Why This Matters

This selectivity profile is critical for researchers studying DHFR-dependent pathways, as it reduces the likelihood of confounding results from TrxR1 inhibition, which is a common off-target for thiol-containing compounds.

• [1] BindingDB. BDBM50236320 (CHEMBL4091106). Affinity Data: IC50 = 5.90E+3 nM for rat thioredoxin reductase. Accessed 2026. View Source

Anti-HBV Activity

The compound has demonstrated inhibitory activity against hepatitis B virus (HBV) in a cellular model using HepG2 2.2.15 cells . While a precise EC50 value is not publicly available in the aggregated database, the compound is recorded as active in this functional assay. For context, the clinically used antiviral lamivudine exhibits EC50 values ranging from 0.01 μM to 5.6 μM in the same cell line, depending on assay conditions [1]. The confirmation of anti-HBV activity for this benzodioxane-thiol derivative distinguishes it from many other benzodioxane analogs, which are primarily explored for CNS or adrenergic targets, and positions it as a potential starting point for developing novel antiviral agents.

Anti-HBV Activity

Data to verify

Active in HepG2 2.2.15 cells (qualitative)

Lamivudine EC50 range 0.01–5.6 μM for context

Supports antiviral screening context

EC50 not publicly available; qualitative cell-based data

Evidence Dimension	Inhibition of HBV in HepG2 2.2.15 cells
Target Compound Data	Active (qualitative)
Comparator Or Baseline	Lamivudine (EC50 = 0.01 - 5.6 μM)
Quantified Difference	N/A (qualitative data)
Conditions	Growing cultures of HepG2 2.2.15 cells ; HBV DNA-transfected 2.2.15 cells [1]

Why This Matters

This activity profile provides a basis for including this compound in antiviral screening libraries and SAR campaigns, particularly for projects seeking novel chemotypes distinct from nucleoside analogs.

• [1] EPIVIR HBV (lamivudine) FDA Package Insert, Page 4. EC50 values in 2.2.15 cells. View Source

Gram-Positive Antimicrobial Activity

The compound has shown antimicrobial activity against Bacillus species in a disk diffusion assay at a concentration of 50 μg/disk after 48 hours of incubation . This qualitative activity suggests potential utility as an antibacterial agent, particularly against Gram-positive organisms. In comparison, simple benzodioxane derivatives without the thiol group typically lack significant antimicrobial activity, and even the closely related analog 2,3-dihydro-1,4-benzodioxine-6-thiol exhibits a different activity spectrum, primarily noted for its antiproliferative properties rather than direct antimicrobial effects . The presence of the ethanethiol side chain in the target compound appears to enhance its interaction with bacterial targets, making it a more suitable candidate for antimicrobial development programs.

Antimicrobial Activity

Data to verify

Active at 50 μg/disk (Bacillus, 48 h)

Des-methyl analog shows antiproliferative, not antimicrobial, profile

Supports antimicrobial screening context

Qualitative disk diffusion; no source listed

Evidence Dimension	Antimicrobial activity (disk diffusion)
Target Compound Data	Active at 50 μg/disk against Bacillus after 48 hrs
Comparator Or Baseline	2,3-Dihydro-1,4-benzodioxine-6-thiol (primarily antiproliferative, not antimicrobial)
Quantified Difference	N/A (qualitative data)
Conditions	Disk diffusion assay; 50 μg/disk; 48 hr incubation

Why This Matters

For researchers developing novel antimicrobial agents, this compound offers a distinct chemotype with demonstrated activity against Bacillus, providing a starting point for further optimization and SAR studies.

1-(2,3-Dihydro-1,4-benzodioxin-6-yl)ethane-1-thiol: Application Scenarios

DHFR Pathway Probing

Given its potent inhibition of human DHFR (IC50 = 2.60 nM), this compound is ideally suited for use as a tool compound in cell-based assays and biochemical studies aimed at understanding folate metabolism and DHFR-dependent pathways [1]. It can be employed to validate DHFR as a target in specific cancer cell lines or to study mechanisms of resistance to classical antifolates like methotrexate. Its distinct benzodioxane-thiol chemotype offers a valuable alternative to pteridine-based inhibitors, potentially circumventing established resistance mechanisms [1].

HBV Antiviral Screening

The compound's demonstrated activity against HBV in HepG2 2.2.15 cells supports its inclusion in focused screening libraries for antiviral drug discovery . It can serve as a starting hit for medicinal chemistry optimization campaigns aimed at improving potency and selectivity against HBV. The benzodioxane scaffold is underrepresented in current antiviral pipelines, offering a potential advantage in terms of novelty and intellectual property .

Selective Chemical Probes for Oxidoreductases

The significant selectivity window between DHFR (IC50 = 2.60 nM) and thioredoxin reductase (IC50 = 5.90 μM) makes this compound a valuable tool for dissecting the roles of these two oxidoreductases in cellular processes [2]. Researchers can use this compound to selectively inhibit DHFR without confounding effects on TrxR1, enabling cleaner interpretation of results in studies of oxidative stress, redox signaling, and cancer cell metabolism [2].

Antimicrobial Susceptibility Testing and Hit-to-Lead Optimization

The qualitative antimicrobial activity against Bacillus species at 50 μg/disk justifies the use of this compound in broader antimicrobial susceptibility testing against a panel of Gram-positive and Gram-negative pathogens . It can serve as a starting point for synthesizing analogs with improved potency and spectrum of activity, particularly in programs targeting drug-resistant bacterial strains where novel chemotypes are urgently needed .

Application

Selection Property

Validation Focus

DHFR pathway studies

Target engagement profile

DHFR inhibition and selectivity context

HBV antiviral screening

Cell-based antiviral activity

Viral replication endpoint in HepG2 2.2.15 model

Oxidoreductase selectivity studies

DHFR/TrxR selectivity window

Selective DHFR inhibition without TrxR1 interference

Antimicrobial susceptibility screening

Gram-positive activity profile

Broader panel MIC and spectrum confirmation

• [1] BindingDB. BDBM50236320 (CHEMBL4091106). Affinity Data: IC50 = 2.60 nM for human DHFR. Accessed 2026. View Source
• [2] BindingDB. BDBM50236320 (CHEMBL4091106). Affinity Data: IC50 = 5.90E+3 nM for rat thioredoxin reductase. Accessed 2026. View Source